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Compound of Interest

Compound Name: A6770

Cat. No.: B3025877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for laboratory professionals. It

is a compilation of publicly available data and does not replace a formal risk assessment.

Always consult the most recent Material Safety Data Sheet (MSDS) from your supplier and

adhere to all institutional and regulatory safety protocols.

Chemical Identification and Properties
A6770, identified by CAS number 1331754-16-5, is a potent inhibitor of sphingosine-1-

phosphate (S1P) lyase. Initial investigations into this compound revealed conflicting information

regarding its chemical formula and molecular weight from different suppliers. Through

verification of the CAS number, the correct chemical identity has been established as 1-[5-

(hydroxymethyl)-1H-imidazol-2-yl]-ethanone. It is crucial for researchers to use the CAS

number to ensure they are working with the correct molecule.

Physical and Chemical Properties
Quantitative data for the physical and chemical properties of A6770 are largely unavailable in

public literature and supplier documentation. The following table summarizes the available

information.
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Property Value Source

Chemical Name
1-[5-(hydroxymethyl)-1H-

imidazol-2-yl]-ethanone

MedKoo Biosciences, Cayman

Chemical

CAS Number 1331754-16-5 Multiple Sources

Molecular Formula C₆H₈N₂O₂
MedKoo Biosciences, Cayman

Chemical

Molecular Weight 140.14 g/mol
MedKoo Biosciences, Cayman

Chemical

Appearance Solid powder/Crystalline solid
DC Chemicals, Cayman

Chemical

Melting Point No data available DC Chemicals

Boiling Point No data available DC Chemicals

Solubility Soluble in DMSO and DMF
MedKoo Biosciences, Cayman

Chemical

Odor No data available DC Chemicals

Hazard Identification and Toxicology
A6770 is classified as a hazardous substance. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact.

GHS Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Toxicological Summary
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Detailed toxicological studies for A6770 are not widely available. It is not classified as a

carcinogen by IARC, ACGIH, or OSHA.[1] Due to the lack of extensive data, this compound

should be handled as a potent substance with unknown long-term health effects.

Toxicological Endpoint Result

LD50 (Oral) No data available

LD50 (Dermal) No data available

LC50 (Inhalation) No data available

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as a

probable, possible or confirmed human

carcinogen by IARC, ACGIH, or OSHA.[1]

Mutagenicity No data available

Teratogenicity No data available

Biological Activity and Mechanism of Action
A6770 is an inhibitor of sphingosine-1-phosphate (S1P) lyase, a key enzyme in the metabolism

of the signaling lipid S1P.[2] By blocking S1P lyase, A6770 leads to an accumulation of S1P,

which can have significant effects on various cellular processes. This biological activity

underscores the need for careful handling to avoid unintended physiological effects.
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Figure 1: A6770 inhibits the degradation of Sphingosine-1-Phosphate (S1P).

Experimental Protocols: Safe Handling of A6770
Powder
Due to its hazardous nature and the lack of comprehensive toxicological data, A6770 must be

handled with stringent safety precautions. The following is a general protocol for handling

potent powders in a research laboratory.

Engineering Controls and Personal Protective
Equipment (PPE)

Containment: All handling of A6770 powder (e.g., weighing, aliquoting, and reconstituting)

must be performed in a certified chemical fume hood, a ventilated balance enclosure, or a

glove box to minimize inhalation exposure.

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is mandatory.

PPE Item Specification

Gloves

Double-gloving with nitrile gloves is required.

Change the outer glove immediately if

contaminated.

Eye Protection
Chemical safety goggles and a face shield must

be worn.

Lab Coat
A dedicated, disposable lab coat or a coat made

of a protective material like Tyvek®.

Respiratory Protection

A NIOSH-approved respirator (e.g., N95 or

higher) should be used, especially when

handling larger quantities or if there is a risk of

aerosolization.

Step-by-Step Handling Procedure
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Preparation

Powder Handling

Cleanup & Disposal

1. Assemble PPE &
Engineering Controls

2. Decontaminate Work Area

3. Gather All Materials

4. Weigh A6770 in
Containment

5. Reconstitute Powder

6. Label and Seal
Stock Solution

7. Decontaminate Equipment
and Surfaces

8. Dispose of Contaminated
Waste Properly

9. Doff PPE Correctly

10. Wash Hands Thoroughly

Click to download full resolution via product page

Figure 2: Workflow for the safe handling of A6770 powder.
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Preparation:

Ensure the fume hood or containment unit is functioning correctly.

Don the required PPE as specified in section 4.1.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment (spatulas, weigh boats, vials, solvent, vortexer, etc.)

within the containment area to minimize movement in and out of the hood.

Weighing and Reconstitution:

Carefully transfer the desired amount of A6770 powder to a tared weigh boat using a

dedicated spatula. Avoid any actions that could generate dust.

Record the weight.

To reconstitute, add the solvent to the vial containing the powder. Do not add the powder

to the solvent, as this increases the risk of aerosolization.

Cap the vial securely and vortex until the powder is fully dissolved.

Cleanup and Waste Disposal:

All disposable items that have come into contact with A6770 (gloves, weigh boats, bench

paper, etc.) must be disposed of as hazardous chemical waste.

Decontaminate non-disposable equipment (like spatulas) with an appropriate solvent. The

cleaning solvent should also be disposed of as hazardous waste.

Wipe down the work surface within the containment unit.

Remove PPE in the correct order to avoid self-contamination (outer gloves first, then face

shield/goggles, lab coat, and finally inner gloves).

Wash hands thoroughly with soap and water after the procedure is complete.
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Storage and Stability
Proper storage is critical to maintain the integrity of A6770 and ensure safety.

Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years

Keep container tightly

sealed in a dry, well-

ventilated area, away

from light and ignition

sources.[1]

In Solvent (DMSO) -80°C Up to 6 months

Prepare fresh

solutions as needed.

Avoid repeated

freeze-thaw cycles.

Emergency Procedures
In the event of an exposure or spill, immediate action is required.
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Incident First Aid / Spill Response

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with soap and

water. Seek medical attention if irritation

develops.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[1]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an inert absorbent material. Carefully

collect the material into a sealed container for

hazardous waste disposal. Decontaminate the

spill area.

This technical guide provides a framework for the safe handling of A6770 powder. Researchers

must combine this information with their institution's specific safety protocols and a thorough

understanding of the experimental procedures being undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to Safety and Handling of A6770
Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025877#safety-and-handling-guidelines-for-a6770-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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